![molecular formula C22H24N6O2 B2593282 1-(3,4-dimethylphenyl)-5-oxo-N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)pyrrolidine-3-carboxamide CAS No. 1448134-79-9](/img/structure/B2593282.png)
1-(3,4-dimethylphenyl)-5-oxo-N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)pyrrolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3,4-dimethylphenyl)-5-oxo-N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C22H24N6O2 and its molecular weight is 404.474. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer and Anti-inflammatory Properties
Research on compounds structurally similar to 1-(3,4-dimethylphenyl)-5-oxo-N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)pyrrolidine-3-carboxamide reveals potential anticancer and anti-inflammatory applications. A study focused on novel pyrazolopyrimidines derivatives shows they can act as anticancer and anti-5-lipoxygenase agents, highlighting the significant role these compounds may play in cancer treatment and inflammation reduction (Rahmouni et al., 2016).
Antituberculosis Activity
Compounds within this chemical class have shown promising antituberculosis activity. Specifically, imidazo[1,2-a]pyridine-3-carboxamides, including those with structural similarities, have been synthesized and evaluated for their effectiveness against multi- and extensive drug-resistant Mycobacterium tuberculosis strains. Their selective potency and encouraging pharmacokinetics suggest a potential avenue for developing new antituberculosis agents (Moraski et al., 2011).
DNA Interaction for Gene Expression Control
Research into pyrrole(H) based polyamides, including compounds with related structures, demonstrates the ability of these molecules to bind to specific DNA sequences in the minor groove, influencing gene expression. This property is being explored for potential medicinal applications, including cancer treatment, by controlling the expression of genes involved in disease progression (Chavda et al., 2010).
Medicinal Chemistry and Drug Design
The exploration and synthesis of novel imidazo[1,2-a]pyridine-3-carboxamide derivatives, which share a core structure with this compound, highlight the ongoing efforts in medicinal chemistry to develop new therapeutic agents. These compounds have shown considerable activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis, offering insights into the design of new drugs with potential antimycobacterial properties (Lv et al., 2017).
Properties
IUPAC Name |
1-(3,4-dimethylphenyl)-5-oxo-N-[2-(2-pyrimidin-2-ylimidazol-1-yl)ethyl]pyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N6O2/c1-15-4-5-18(12-16(15)2)28-14-17(13-19(28)29)22(30)26-9-11-27-10-8-25-21(27)20-23-6-3-7-24-20/h3-8,10,12,17H,9,11,13-14H2,1-2H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJNDZBOJWABFRJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)NCCN3C=CN=C3C4=NC=CC=N4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.